Cas no 1174834-52-6 (1,4-Dimethyl-1H-pyrazole-5-sulfonyl Chloride)

• Product Name: 1,4-Dimethyl-1H-pyrazole-5-sulfonyl Chloride
• CAS No: 1174834-52-6
• MF: C₅H₇ClN₂O₂S
• MW: 194.639278650284
• MDL: MFCD12548023
• CID: 1077610
• PubChem ID: 45923672
• Update Time: 2025-06-20

1,4-Dimethyl-1H-pyrazole-5-sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimethyl-2H-pyrazole-3-sulfonyl chloride
• 1,4-Dimethyl-1H-pyrazole-5-sulfonyl chloride, AldrichCPR
• DB-116002
• EN300-210129
• ZWB83452
• 2,4-dimethylpyrazole-3-sulfonyl chloride
• STL583948
• MFCD12548023
• 1,4-dimethyl-1H-pyrazole-5-sulfonyl chloride
• CS-0441691
• A910469
• BS-40549
• 1174834-52-6
• AT12074
• SCHEMBL15549100
• 1,4-dimethyl-1H-pyrazole-5-sulfonylchloride
• AKOS005168990
• SAVUTYCQFZZSEI-UHFFFAOYSA-N
• 1,4-Dimethyl-1H-pyrazole-5-sulfonyl Chloride

• MDL： MFCD12548023
• Inchi： 1S/C5H7ClN2O2S/c1-4-3-7-8(2)5(4)11(6,9)10/h3H,1-2H3
• InChI Key： SAVUTYCQFZZSEI-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C)C=NN1C)(=O)=O

Computed Properties

• Exact Mass: 193.9916763g/mol
• Monoisotopic Mass: 193.9916763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 60.3Ų

1,4-Dimethyl-1H-pyrazole-5-sulfonyl Chloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1,4-Dimethyl-1H-pyrazole-5-sulfonyl Chloride

Professional Introduction to 1,4-Dimethyl-1H-pyrazole-5-sulfonyl Chloride (CAS No. 1174834-52-6)

1,4-Dimethyl-1H-pyrazole-5-sulfonyl Chloride, identified by the CAS number 1174834-52-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrazole class, which is a heterocyclic aromatic organic compound consisting of a six-membered ring containing two adjacent nitrogen atoms. The presence of a sulfonyl chloride group at the 5-position and methyl substituents at the 1 and 4 positions enhances its reactivity and utility in synthetic chemistry.

The structural features of 1,4-Dimethyl-1H-pyrazole-5-sulfonyl Chloride make it a valuable intermediate in the synthesis of various biologically active molecules. The sulfonyl chloride functionality is particularly noteworthy, as it serves as a versatile handle for further chemical transformations, including nucleophilic substitution reactions that can introduce diverse side chains or functional groups. This adaptability has positioned the compound as a key building block in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their wide-ranging biological activities. Pyrazole derivatives, in particular, have been extensively studied for their potential applications in drug discovery. For instance, modifications of the pyrazole core have led to the identification of compounds with antimicrobial, anti-inflammatory, and anticancer properties. The introduction of sulfonyl chloride groups into these frameworks has further expanded their pharmacological spectrum, enabling the design of more sophisticated molecular architectures.

One of the most compelling aspects of 1,4-Dimethyl-1H-pyrazole-5-sulfonyl Chloride is its role in facilitating cross-coupling reactions, which are fundamental to modern synthetic organic chemistry. The sulfonyl chloride moiety can be readily converted into an activated intermediate that participates in palladium-catalyzed coupling reactions with boronic acids, halides, and other nucleophiles. These reactions are pivotal in constructing complex molecular structures with high precision and efficiency. Such methodologies have been instrumental in the development of next-generation pharmaceuticals that target intricate disease pathways.

The compound's utility extends beyond simple intermediates; it has been employed in the synthesis of sulfonamides, which are a class of compounds known for their broad therapeutic applications. Sulfonamides exhibit inhibitory effects on various biological targets, making them valuable in treating infections, metabolic disorders, and even certain types of cancer. By serving as a precursor to these derivatives, 1,4-Dimethyl-1H-pyrazole-5-sulfonyl Chloride contributes to the ongoing quest for innovative treatments.

Recent advancements in computational chemistry have also highlighted the importance of 1,4-Dimethyl-1H-pyrazole-5-sulfonyl Chloride in drug design. Molecular modeling studies have demonstrated that modifications to this scaffold can fine-tune physicochemical properties such as solubility, permeability, and metabolic stability—critical factors for drug efficacy and safety. These insights have guided researchers in optimizing lead compounds for clinical development.

The synthesis of 1,4-Dimethyl-1H-pyrazole-5-sulfonyl Chloride itself is a testament to the progress in synthetic methodologies. Modern techniques allow for its preparation with high yield and purity through multi-step sequences that leverage catalytic processes and green chemistry principles. Such improvements not only enhance laboratory efficiency but also align with global efforts to minimize environmental impact.

In conclusion, 1,4-Dimethyl-1H-pyrazole-5-sulfonyl Chloride (CAS No. 1174834-52-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural attributes and reactivity make it indispensable for constructing complex drug molecules with diverse therapeutic potential. As research continues to uncover new applications for this compound and its derivatives, its importance is likely to grow further within the scientific community.